Cas no 114365-45-6 (1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-)

• Product Name: 1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-
• CAS No: 114365-45-6
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 1202117
• PubChem ID: 14093661
• Update Time: 2025-04-20

1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-
• [3,4,5-tritert-butyl-2-(hydroxymethyl)phenyl]methanol
• (3,4,5-Tri-tert-butyl-1,2-phenylene)dimethanol
• 114365-45-6
• DTXSID00555808

• Inchi： 1S/C20H34O2/c1-18(2,3)15-10-13(11-21)14(12-22)16(19(4,5)6)17(15)20(7,8)9/h10,21-22H,11-12H2,1-9H3
• InChI Key： BLITWNURMAUSSE-UHFFFAOYSA-N
• SMILES： OCC1=C(CO)C=C(C(C)(C)C)C(=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 306.25602
• Monoisotopic Mass: 306.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46